Cas no 1261885-18-0 (6-Fluoro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde)

• Product Name: 6-Fluoro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde
• CAS No: 1261885-18-0
• MF: C₁₃H₇F₄NO
• MW: 269.194397211075
• CID: 4924041
• Update Time: 2025-05-19

6-Fluoro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde

• Inchi： 1S/C13H7F4NO/c14-12-11(6-5-10(7-19)18-12)8-1-3-9(4-2-8)13(15,16)17/h1-7H
• InChI Key： WSDWENQZGJEGBK-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=O)N=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 6-Fluoro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde

Introduction to 6-Fluoro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde (CAS No. 1261885-18-0)

6-Fluoro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1261885-18-0, belongs to a class of molecules that exhibit remarkable potential in various biochemical applications. The structural uniqueness of this compound, characterized by the presence of a fluoro substituent and a trifluoromethyl group, makes it a subject of intense study in medicinal chemistry.

The molecular structure of 6-Fluoro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde consists of a picolinaldehyde core, which is a well-known scaffold in the development of bioactive molecules. The introduction of fluorine and trifluoromethyl groups into the aromatic ring system enhances the compound's metabolic stability and binding affinity to biological targets. This feature is particularly crucial in drug design, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to modulate biological processes at the molecular level. The fluorine atom, being highly electronegative, can significantly influence the electronic properties of adjacent atoms, thereby altering the reactivity and binding characteristics of the molecule. Similarly, the trifluoromethyl group, known for its lipophilicity and metabolic stability, plays a pivotal role in enhancing the bioavailability and duration of action of pharmaceutical agents.

The significance of 6-Fluoro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde is further underscored by its potential applications in the development of novel therapeutic agents. Current research indicates that this compound may serve as a key intermediate in synthesizing small-molecule inhibitors targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer progression and inflammation.

One notable area where this compound has shown promise is in the field of oncology. The ability of fluorinated aromatic compounds to interact with biological pathways associated with tumor growth has led to their exploration as anticancer agents. Preliminary studies suggest that 6-Fluoro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde can modulate key signaling pathways that drive cancer cell proliferation. This potential makes it an attractive candidate for further investigation in preclinical models.

Beyond oncology, this compound has also been investigated for its potential role in managing inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. The structural features of 6-Fluoro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde suggest that it may interfere with inflammatory cascades by inhibiting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). Such inhibitory activity could translate into therapeutic benefits for patients suffering from inflammatory conditions.

The synthesis of 6-Fluoro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the complex aromatic system efficiently. The introduction of fluorine and trifluoromethyl groups during synthesis necessitates specialized techniques to achieve regioselectivity and minimize unwanted side products.

In conclusion, 6-Fluoro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde (CAS No. 1261885-18-0) represents a significant advancement in the realm of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers exploring novel therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in addressing some of the most pressing challenges in human health.